![molecular formula C12H17N3O4 B2970025 3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl- CAS No. 209527-06-0](/img/structure/B2970025.png)
3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-” is a chemical compound with the molecular formula C12H17N3O4 and a molecular weight of 267.285. It is a derivative of pyrazinamide, an important first-line drug used in shortening TB therapy .
Synthesis Analysis
The synthesis of pyrazinamide derivatives, including “3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-”, involves designing and creating a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives . These compounds are evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Molecular Structure Analysis
The molecular structure of “3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-” is determined by spectral techniques such as NMR and FT-IR . Density functional theory (DFT) computations with B3LYP/6-31G(d,p) level of theory are executed to obtain spectroscopic and electronic properties .Chemical Reactions Analysis
The chemical reactions involving “3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-” include the synthesis of novel polymers under solvothermal conditions . These polymers possess various structures, from discrete binuclear structures to one-dimensional infinite chain structures, which further extend into three-dimensional supramolecular structures through hydrogen bonding interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-” and its derivatives are determined by various methods. For instance, their nonlinear optical (NLO) properties, frontier molecular orbitals (FMOs), UV-visible, vibrational analysis, natural bond orbitals (NBOs), transition density matrix (TDM), and density of states (DOS) analyses are accomplished at B3LYP/6-31G(d,p) level .Scientific Research Applications
Luminescence Sensing
This compound has been studied for its potential as a luminescent sensor for the detection of metal ions such as Cu 2+ , Co 2+ , and Fe 3+ in aqueous solutions. The drastic luminescence quenching observed offers high efficiency and sensitivity for such applications .
Medicinal Chemistry
It has been utilized in the synthesis of novel structures like bicyclo[1.1.1]pentane building blocks , which are valuable in contemporary medicinal chemistry. These structures can serve as probes in biological studies, expanding the frontiers of drug discovery and development .
Heterocyclic Compound Synthesis
The compound is involved in the multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives , which are important heterocyclic compounds with various potential applications in chemical research .
Organic Synthesis
It is used in organic synthesis protocols, particularly in metal-free homolytic aromatic alkylation processes, showcasing its versatility in creating complex organic molecules .
Future Directions
The future directions for “3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl-” and its derivatives include further development and exploration of their potential applications. For instance, they show promise in the field of electrochemical DNA sensing, nonlinear optical properties, and biological activity . Moreover, their high photoluminescence quantum efficiency (PLQY) and simple molecular structure make them suitable for cost-effective multicolor display applications .
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyrazin-2-ylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)15-9(10(16)17)6-8-7-13-4-5-14-8/h4-5,7,9H,6H2,1-3H3,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAVJDYKVIJZYEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=NC=CN=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Pyrazin-2-ylalanine, N-t-butyloxycarbonyl- | |
CAS RN |
209527-06-0 |
Source
|
Record name | 2-{[(tert-butoxy)carbonyl]amino}-3-(pyrazin-2-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.